- Lipid-Lowering Activities of Cucurbitacins Isolated from Trichosanthes cucumeroides and Their Synthetic Derivatives, Journal of Natural Products, 2020, 83(12), 3536-3544
Cas no 89647-62-1 ((1R,4R,9beta,16alpha,23E)-1,16,20-trihydroxy-9,10,14-trimethyl-2,11,22-trioxo-4,9-cyclo-9,10-secocholesta-5,23-dien-25-yl acetate)
89647-62-1 structure
Product Name:(1R,4R,9beta,16alpha,23E)-1,16,20-trihydroxy-9,10,14-trimethyl-2,11,22-trioxo-4,9-cyclo-9,10-secocholesta-5,23-dien-25-yl acetate
CAS No:89647-62-1
MF:C32H46O8
MW:558.702850818634
CID:993817
PubChem ID:6442968
Update Time:2024-10-26
(1R,4R,9beta,16alpha,23E)-1,16,20-trihydroxy-9,10,14-trimethyl-2,11,22-trioxo-4,9-cyclo-9,10-secocholesta-5,23-dien-25-yl acetate Chemical and Physical Properties
Names and Identifiers
-
- (1R,4R,9beta,16alpha,23E)-1,16,20-trihydroxy-9,10,14-trimethyl-2,11,22-trioxo-4,9-cyclo-9,10-secocholesta-5,23-dien-25-yl acetate
- (1R,4R,9beta,16alpha,23E)-1,16,20-trihydroxy-9,10,14-trimethyl-2,11,22-trioxo-4,9-cyclo-9,10-secocholesta-5,23-dien-25-yl ace
- (3beta,9beta,10alpha,16alpha,23E)-25-(Acetyloxy)-3,16,20-trihydroxy-9-methyl-19-norlanosta-5,23-diene-2,11,22-trione
- 3-epi-Isocucurbitacin B
- 3beta,16alpha,20(R)-Trihydroxy-25-acetoxy-2,11,22-trioxocucurbita-5,23(E)-diene
- NSC 359240
- (3β,9β,10α,16α,23E)-25-(Acetyloxy)-3,16,20-trihydroxy-9-methyl-19-norlanosta-5,23-diene-2,11,22-trione (ACI)
- 3β,16α,20(R)-Trihydroxy-25-acetoxy-2,11,22-trioxocucurbita-5,23(E)-diene
- 3-epi-Isocucurbitacin
- HY-N6578
- CS-0034274
- 89647-62-1
- FS-7204
- CHEMBL4740337
- AKOS040763064
- SCHEMBL10307350
- D85127
- NSC-359240
- AKOS037515330
- NSC359240
- CUCURBITACIN B, 3 -EPI-ISO-
- [(E)-6-(3,16-dihydroxy-4,4,9,13,14-pentamethyl-2,11-dioxo-3,7,8,10,12,15,16,17-octahydro-1H-cyclopenta[a]phenanthren-17-yl)-6-hydroxy-2-methyl-5-oxohept-3-en-2-yl] acetate
- [(E)-6-(3,16-dihydroxy-4,4,9,13,14-pentamethyl-2,11-dioxo-3,7,8,10,12,15,16,17-octahydro-1H-cyclopenta[a]phenanthren-17-yl)-6-hydroxy-2-methyl-5-oxo-hept-3-en-2-yl] acetate
-
- Inchi: 1S/C32H46O8/c1-17(33)40-27(2,3)13-12-23(36)32(9,39)25-21(35)15-29(6)22-11-10-18-19(14-20(34)26(38)28(18,4)5)31(22,8)24(37)16-30(25,29)7/h10,12-13,19,21-22,25-26,35,38-39H,11,14-16H2,1-9H3/b13-12+/t19-,21-,22+,25+,26+,29+,30-,31+,32+/m1/s1
- InChI Key: WTBZNVRBNJWSPF-KWPSBSMYSA-N
- SMILES: C[C@]12[C@@H]3CC=C4C(C)(C)[C@@H](O)C(=O)C[C@H]4[C@]3(C)C(=O)C[C@@]1([C@H]([C@@H](C2)O)[C@](O)(C)C(=O)/C=C/C(C)(C)OC(=O)C)C
Computed Properties
- Exact Mass: 558.319268
- Monoisotopic Mass: 558.319268
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 40
- Rotatable Bond Count: 6
- Complexity: 1210
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 9
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 138
- XLogP3: 2.5
Experimental Properties
- Color/Form: Oil
- Density: 1.23±0.1 g/cm3 (20 ºC 760 Torr),
- Melting Point: 100-105 ºC
- Boiling Point: 702.4±60.0 °C at 760 mmHg
- Flash Point: 219.9±26.4 °C
- Refractive Index: 1.568
- Solubility: Almost insoluble (0.042 g/l) (25 º C),
- PSA: 138.20000
- LogP: 3.49930
- Vapor Pressure: 0.0±5.0 mmHg at 25°C
(1R,4R,9beta,16alpha,23E)-1,16,20-trihydroxy-9,10,14-trimethyl-2,11,22-trioxo-4,9-cyclo-9,10-secocholesta-5,23-dien-25-yl acetate Security Information
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:Store at 4 ℃, better at -4 ℃
(1R,4R,9beta,16alpha,23E)-1,16,20-trihydroxy-9,10,14-trimethyl-2,11,22-trioxo-4,9-cyclo-9,10-secocholesta-5,23-dien-25-yl acetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | E54250-5 mg |
(1R,4R,9beta,16alpha,23E)-1,16,20-trihydroxy-9,10,14-trimethyl-2,11,22-trioxo-4,9-cyclo-9,10-secocholesta-5,23-dien-25-yl acetate |
89647-62-1 | 5mg |
¥5760.0 | 2021-09-09 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | E54250-5mg |
(1R,4R,9beta,16alpha,23E)-1,16,20-trihydroxy-9,10,14-trimethyl-2,11,22-trioxo-4,9-cyclo-9,10-secocholesta-5,23-dien-25-yl acetate |
89647-62-1 | ,95.0% | 5mg |
¥5760.0 | 2023-09-07 | |
| TargetMol Chemicals | TN5972-5 mg |
3-epi-Isocucurbitacin B |
89647-62-1 | 98% | 5mg |
¥ 4,040 | 2023-07-11 | |
| TargetMol Chemicals | TN5972-1 mL * 10 mM (in DMSO) |
3-epi-Isocucurbitacin B |
89647-62-1 | 98% | 1 mL * 10 mM (in DMSO) |
¥ 6,150 | 2023-07-11 | |
| A2B Chem LLC | AB80922-5mg |
[(E)-6-(3,16-dihydroxy-4,4,9,13,14-pentamethyl-2,11-dioxo-3,7,8,10,12,15,16,17-octahydro-1H-cyclopenta[a]phenanthren-17-yl)-6-hydroxy-2-methyl-5-oxo-hept-3-en-2-yl] acetate |
89647-62-1 | ≥98% | 5mg |
$410.00 | 2024-04-19 | |
| A2B Chem LLC | AB80922-10mg |
[(E)-6-(3,16-dihydroxy-4,4,9,13,14-pentamethyl-2,11-dioxo-3,7,8,10,12,15,16,17-octahydro-1H-cyclopenta[a]phenanthren-17-yl)-6-hydroxy-2-methyl-5-oxo-hept-3-en-2-yl] acetate |
89647-62-1 | ≥98% | 10mg |
$710.00 | 2024-04-19 | |
| A2B Chem LLC | AB80922-20mg |
[(E)-6-(3,16-dihydroxy-4,4,9,13,14-pentamethyl-2,11-dioxo-3,7,8,10,12,15,16,17-octahydro-1H-cyclopenta[a]phenanthren-17-yl)-6-hydroxy-2-methyl-5-oxo-hept-3-en-2-yl] acetate |
89647-62-1 | ≥98% | 20mg |
$1177.00 | 2024-04-19 | |
| A2B Chem LLC | AB80922-50mg |
[(E)-6-(3,16-dihydroxy-4,4,9,13,14-pentamethyl-2,11-dioxo-3,7,8,10,12,15,16,17-octahydro-1H-cyclopenta[a]phenanthren-17-yl)-6-hydroxy-2-methyl-5-oxo-hept-3-en-2-yl] acetate |
89647-62-1 | ≥98% | 50mg |
$2344.00 | 2024-04-19 | |
| A2B Chem LLC | AB80922-100mg |
[(E)-6-(3,16-dihydroxy-4,4,9,13,14-pentamethyl-2,11-dioxo-3,7,8,10,12,15,16,17-octahydro-1H-cyclopenta[a]phenanthren-17-yl)-6-hydroxy-2-methyl-5-oxo-hept-3-en-2-yl] acetate |
89647-62-1 | ≥98% | 100mg |
$4010.00 | 2024-04-19 | |
| TargetMol Chemicals | TN5972-5mg |
3-epi-Isocucurbitacin B |
89647-62-1 | 5mg |
¥ 4040 | 2024-07-20 |
(1R,4R,9beta,16alpha,23E)-1,16,20-trihydroxy-9,10,14-trimethyl-2,11,22-trioxo-4,9-cyclo-9,10-secocholesta-5,23-dien-25-yl acetate Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Silica Solvents: Dichloromethane ; 24 h, 40 °C
Reference
(1R,4R,9beta,16alpha,23E)-1,16,20-trihydroxy-9,10,14-trimethyl-2,11,22-trioxo-4,9-cyclo-9,10-secocholesta-5,23-dien-25-yl acetate Raw materials
(1R,4R,9beta,16alpha,23E)-1,16,20-trihydroxy-9,10,14-trimethyl-2,11,22-trioxo-4,9-cyclo-9,10-secocholesta-5,23-dien-25-yl acetate Preparation Products
(1R,4R,9beta,16alpha,23E)-1,16,20-trihydroxy-9,10,14-trimethyl-2,11,22-trioxo-4,9-cyclo-9,10-secocholesta-5,23-dien-25-yl acetate Related Literature
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
-
Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
-
J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
-
Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
89647-62-1 ((1R,4R,9beta,16alpha,23E)-1,16,20-trihydroxy-9,10,14-trimethyl-2,11,22-trioxo-4,9-cyclo-9,10-secocholesta-5,23-dien-25-yl acetate) Related Products
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